Cas no 1020034-59-6 (7-Chloroimidazo[1,2-a]pyridine-2-carbaldehyde)

• Product Name: 7-Chloroimidazo[1,2-a]pyridine-2-carbaldehyde
• CAS No: 1020034-59-6
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD09994935
• CID: 4559325
• PubChem ID: 55266936
• Update Time: 2025-05-20

7-Chloroimidazo[1,2-a]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-iMidazo[1,2-a]pyridine-2-carbaldehyde
• 7-chloroimidazo[1,2-a]pyridine-2-carbaldehyde
• AMY28939
• SCHEMBL12780463
• CS-0130018
• E81518
• AKOS006312334
• 1020034-59-6
• 7-Chloroimidazo[1,2-a]pyridine-2-carbaldehyde

• MDL： MFCD09994935
• Inchi： 1S/C8H5ClN2O/c9-6-1-2-11-4-7(5-12)10-8(11)3-6/h1-5H
• InChI Key： CIFSBBLEFJJPPY-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C=C(C=O)N=C2C=1

Computed Properties

• Exact Mass: 180.0090405g/mol
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 7-Chloroimidazo[1,2-a]pyridine-2-carbaldehyde

Introduction to 7-Chloroimidazo[1,2-a]pyridine-2-carbaldehyde (CAS No. 1020034-59-6)

7-Chloroimidazo[1,2-a]pyridine-2-carbaldehyde, identified by the chemical identifier CAS No. 1020034-59-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad biological activity and utility in drug development. The presence of a chloro substituent and an aldehyde functional group at the 2-position of the imidazopyridine core enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a potential lead compound for further pharmacological exploration.

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, featuring a fused ring system that can interact with various biological targets. The 7-chloro modification introduces electrophilic characteristics, particularly at the 2-position, which is conducive to nucleophilic addition reactions. This reactivity has been exploited in the synthesis of more complex molecules, including inhibitors of enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders.

Recent advancements in drug discovery have highlighted the importance of 7-chloroimidazo[1,2-a]pyridine-2-carbaldehyde as a building block for the development of novel therapeutic agents. Its structural features make it an attractive candidate for modulating biological pathways implicated in neurological disorders, cardiovascular diseases, and metabolic conditions. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes that play a role in tumor progression. The aldehyde group at the 2-position serves as a versatile handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of resulting compounds.

In the context of modern synthetic methodologies, 7-chloroimidazo[1,2-a]pyridine-2-carbaldehyde has been utilized in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings to introduce aryl or amino groups at various positions of the imidazopyridine core. These reactions have enabled the generation of libraries of derivatives with diverse biological activities. Additionally, the compound has been employed in palladium-catalyzed transformations to construct more intricate molecular architectures. Such synthetic applications underscore its importance as a synthetic intermediate in industrial and academic research settings.

The pharmaceutical industry has shown particular interest in 7-chloroimidazo[1,2-a]pyridine-2-carbaldehyde due to its potential as a scaffold for drug candidates targeting specific diseases. Preclinical studies have explored its derivatives as inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Moreover, derivatives bearing similar structural motifs have been investigated for their antimicrobial properties against resistant bacterial strains. The ability to modify key functional groups while retaining core biological activity makes this compound a promising candidate for further development.

From a chemical biology perspective, 7-chloroimidazo[1,2-a]pyridine-2-carbaldehyde offers insights into how structural modifications can influence binding affinity and selectivity towards biological targets. The chloro substituent at the 7-position modulates electronic properties, while the aldehyde group at the 2-position provides a site for covalent interactions with nucleophiles on proteins or nucleic acids. This dual functionality has been leveraged to develop probes for biochemical assays and tools for studying enzyme mechanisms. Such applications highlight the compound's utility beyond mere synthetic utility.

The synthesis of 7-chloroimidazo[1,2-a]pyridine-2-carbaldehyde itself is an intriguing challenge that has been addressed through multiple methodologies. One common approach involves condensation reactions between appropriately substituted imidazole derivatives with pyridine carboxaldehydes or their equivalents under acidic conditions. Alternatively, palladium-catalyzed C-H activation strategies have been employed to construct the fused ring system efficiently. These synthetic routes underscore the versatility of modern organic chemistry in accessing complex heterocyclic compounds like this one.

In conclusion,7-Chloroimidazo[1,2-a]pyridine-2-carbaldehyde (CAS No. 1020034-59-6) represents a structurally intriguing and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of reactivity features makes it an invaluable intermediate for constructing novel drug candidates targeting various diseases. As research continues to uncover new therapeutic applications for imidazopyridine derivatives,7-chloroimidazo[1,2-a]pyridine-2-carbaldehyde is poised to remain at the forefront of medicinal chemistry innovation.